molecular formula C6H10N2O4 B8454487 Methyl 3-amino-2-(ethoxyimino)-3-oxopropanoate CAS No. 82219-93-0

Methyl 3-amino-2-(ethoxyimino)-3-oxopropanoate

Cat. No. B8454487
CAS RN: 82219-93-0
M. Wt: 174.15 g/mol
InChI Key: BMWLMVBETNIPKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 3-amino-2-(ethoxyimino)-3-oxopropanoate is a useful research compound. Its molecular formula is C6H10N2O4 and its molecular weight is 174.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 3-amino-2-(ethoxyimino)-3-oxopropanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 3-amino-2-(ethoxyimino)-3-oxopropanoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

82219-93-0

Product Name

Methyl 3-amino-2-(ethoxyimino)-3-oxopropanoate

Molecular Formula

C6H10N2O4

Molecular Weight

174.15 g/mol

IUPAC Name

methyl 3-amino-2-ethoxyimino-3-oxopropanoate

InChI

InChI=1S/C6H10N2O4/c1-3-12-8-4(5(7)9)6(10)11-2/h3H2,1-2H3,(H2,7,9)

InChI Key

BMWLMVBETNIPKN-UHFFFAOYSA-N

Canonical SMILES

CCON=C(C(=O)N)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of dimethyl ethoxyiminomalonate (57.4 g) and conc. ammonium hydroxide (50 ml) in methanol (150 ml) was stirred for 2.5 hours at room temperature. The mixture was adjusted to pH 4 with conc. hydrochloric acid under cooling and concentrated to 70 ml under reduced pressure. The aqueous solution was stood in a refrigerator for one hour and the resulting precipitates were collected by filtration, washed with cold water and dried to give methyl 2-carbamoyl-2-ethoxyiminoacetate (syn isomer) (31 g), mp 68° to 71° C.
Quantity
57.4 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.